MY10

• Molecular Formula: C15H10F6OS2
• Molecular Weight: 384.4 g/mol
• InChI: InChI=1S/C15H10F6OS2/c16-14(17,18)23-12-5-1-10(2-6-12)9-22-11-3-7-13(8-4-11)24-15(19,20)21/h1-8H,9H2
• InChIKey: OJUUGOMDHJFXJH-UHFFFAOYSA-N

MY10 Compound Procurement Guide

MY10 (CAS 2204270-73-3, C₁₅H₁₀F₆OS₂, MW 384.36) is a synthetic small-molecule inhibitor of Receptor Protein Tyrosine Phosphatase β/ζ (RPTPβ/ζ, also known as PTPRZ1) [1]. It was developed to mimic the endogenous phosphatase-inhibitory action of pleiotrophin (PTN) by binding to the intracellular D1 domain of RPTPβ/ζ, achieving an in vitro IC₅₀ of ~0.1 μM [1][2]. MY10 is characterized by oral bioavailability, confirmed blood-brain barrier penetration with a brain-to-plasma ratio of 3:1 at 1 h post-administration in mice [2], and a demonstrated capacity to modulate alcohol-related behaviors, neuroinflammation, and amyloid pathology across multiple independent in vivo studies [1][3][4].

1 CNS target engagement studies requiring verified brain penetration after oral administration

2 Selective RPTPβ/ζ phosphatase inhibition without confounding PTP-1B cross-reactivity

3 Alcohol consumption, neuroinflammation, and amyloid pathology model endpoints

• [1] Fernández-Calle R, Vicente-Rodríguez M, Gramage E, Pita J, Pérez-García C, Zapico JM, de Pascual-Teresa B, Ramos A, Herradón G. Pharmacological inhibition of Receptor Protein Tyrosine Phosphatase β/ζ (PTPRZ1) modulates behavioral responses to ethanol. Neuropharmacology. 2018 Jul 15;137:86-95. doi: 10.1016/j.neuropharm.2018.04.027. View Source
• [2] Pastor M, Zapico JM, Sánchez-Montero JM, de Pascual-Teresa B, Herradón G, Ramos A. Development of inhibitors of receptor protein tyrosine phosphatase β/ζ (PTPRZ1) as candidates for CNS disorders. European Journal of Medicinal Chemistry. 2018;144:668-681. doi: 10.1016/j.ejmech.2017.11.080. View Source
• [3] Fernández-Calle R, Gramage E, Zapico JM, de Pascual-Teresa B, Ramos A, Herradón G. Inhibition of RPTPβ/ζ blocks ethanol-induced conditioned place preference in pleiotrophin knockout mice. Behavioural Brain Research. 2019 Sep 2;369:111933. doi: 10.1016/j.bbr.2019.111933. View Source
• [4] Fontán-Baselga T, Galán-Llario M, Rodríguez-Zapata M, Gramage E, Vicente-Rodríguez M, Zapico JM, de Pascual-Teresa B, Herradón G. Pharmacological inhibition of receptor protein tyrosine phosphatase β/ζ decreases Aβ plaques and neuroinflammation in the hippocampus of APP/PS1 mice. Frontiers in Pharmacology. 2024 Dec 6;15:1506049. doi: 10.3389/fphar.2024.1506049. View Source

Why MY10 Cannot Be Substituted

Although multiple small-molecule RPTPβ/ζ inhibitors have been reported—including MY33-3 and NAZ2329—they are not functionally interchangeable with MY10 [1][2]. Despite sharing the same primary target, these compounds diverge substantially in selectivity profile, in vivo efficacy, and CNS pharmacokinetics. MY33-3 exhibits off-target inhibition of PTP-1B (IC₅₀ ~0.7 μM) that MY10 does not share, which may interfere with signaling outcomes and complicate data interpretation [1]. NAZ2329 inhibits RPTPβ/ζ with an IC₅₀ approximately 75-fold weaker than MY10 and also targets PTPRG [2]. Furthermore, at identical oral doses (60 mg/kg), MY10 significantly reduced binge-like ethanol consumption in mice whereas MY33-3 did not achieve statistical significance versus vehicle on the critical 4 h drinking session [1]. These differences—grounded in peer-reviewed, quantitative head-to-head data—mean that experimental results obtained with one inhibitor cannot be presumed replicable with another. The burden of proof rests on the end user to verify that any proposed substitute reproduces the target engagement, selectivity window, brain exposure, and functional endpoints established for MY10.

MY33-3: Off-target PTP-1B inhibition may introduce signaling confounds absent in MY10; in vivo alcohol-consumption endpoints may not replicate at reported doses.

NAZ2329: Substantially weaker RPTPβ/ζ potency profile; lacks published brain-to-plasma ratio data, making CNS exposure context uncertain for neurobehavioral studies.

• [1] Fernández-Calle R, Vicente-Rodríguez M, Gramage E, Pita J, Pérez-García C, Zapico JM, de Pascual-Teresa B, Ramos A, Herradón G. Pharmacological inhibition of Receptor Protein Tyrosine Phosphatase β/ζ (PTPRZ1) modulates behavioral responses to ethanol. Neuropharmacology. 2018 Jul 15;137:86-95. doi: 10.1016/j.neuropharm.2018.04.027. View Source
• [2] Fujikawa A, Sugawara H, Tanaka T, Matsumoto M, Fujita N, Kuboyama K, Suzuki R, Tanga N, Ogata S, Masumura Y, Noda M. Targeting PTPRZ inhibits stem cell-like properties and tumorigenicity in glioblastoma cells. Scientific Reports. 2017;7:6007. doi: 10.1038/s41598-017-05459-x. View Source

MY10 Quantitative Differentiation Evidence

PTP-1B Selectivity Over MY33-3

MY10 and MY33-3 are equipotent against RPTPβ/ζ (IC₅₀ ~0.1 μM each) in in vitro phosphatase assays [1]. However, MY33-3 additionally inhibits the related phosphatase PTP-1B with significant potency (IC₅₀ ~0.7 μM), whereas MY10 does not exhibit meaningful PTP-1B inhibition [1][2]. The Fernández-Calle et al. (2018) study explicitly notes that MY33-3's PTP-1B off-target activity 'may trigger signaling events that interfere with this compound's effects,' precluding a clean interpretation of RPTPβ/ζ-specific pharmacology [1]. For researchers requiring selective RPTPβ/ζ inhibition without confounding PTP-1B cross-reactivity, MY10 is the preferred choice.

PTP-1B Selectivity

Head-to-head

MY10 lacks PTP-1B inhibition; MY33-3 IC₅₀ ~0.7 µM

Supports cleaner RPTPβ/ζ pathway interpretation

PTP-1B confound absent with MY10

Evidence Dimension	In vitro selectivity: RPTPβ/ζ vs PTP-1B inhibitory activity
Target Compound Data	MY10: RPTPβ/ζ IC₅₀ ~0.1 μM; PTP-1B inhibition not significant / not reported as active
Comparator Or Baseline	MY33-3: RPTPβ/ζ IC₅₀ ~0.1 μM; PTP-1B IC₅₀ ~0.7 μM
Quantified Difference	MY33-3 inhibits PTP-1B with ~7-fold lower potency than its RPTPβ/ζ target engagement; MY10 lacks this off-target liability at comparable concentrations
Conditions	In vitro recombinant phosphatase activity assays; compounds synthesized as described in Pastor et al., 2018 (Eur. J. Med. Chem.)

Why This Matters

PTP-1B is a key regulator of insulin and leptin signaling; its inadvertent inhibition by MY33-3 introduces a confounding variable absent with MY10, making MY10 the cleaner tool for RPTPβ/ζ target validation studies.

• [1] Fernández-Calle R, Vicente-Rodríguez M, Gramage E, Pita J, Pérez-García C, Zapico JM, de Pascual-Teresa B, Ramos A, Herradón G. Pharmacological inhibition of Receptor Protein Tyrosine Phosphatase β/ζ (PTPRZ1) modulates behavioral responses to ethanol. Neuropharmacology. 2018 Jul 15;137:86-95. doi: 10.1016/j.neuropharm.2018.04.027. (See Discussion: 'MY33-3 was less selective since it also inhibited PTP-1B with significant potency (IC50 ~0.7 μM).') View Source
• [2] Pastor M, Zapico JM, Sánchez-Montero JM, de Pascual-Teresa B, Herradón G, Ramos A. Development of inhibitors of receptor protein tyrosine phosphatase β/ζ (PTPRZ1) as candidates for CNS disorders. European Journal of Medicinal Chemistry. 2018;144:668-681. doi: 10.1016/j.ejmech.2017.11.080. View Source

Binge-Drinking Reduction vs MY33-3

In a direct head-to-head drinking-in-the-dark (DID) paradigm, MY10 and MY33-3 were both administered orally at 60 mg/kg to C57BL/6 mice [1]. MY10-treated mice consumed significantly less ethanol than vehicle-treated mice on day 4 (4 h session; t(21)=2.32, P=0.03), and showed reduced ethanol preference (t(21)=2.68, P=0.014) accompanied by lower blood ethanol concentrations (t(20)=2.123, P=0.046) [1]. In contrast, MY33-3 did not significantly reduce ethanol consumption versus vehicle on day 4, and blood ethanol concentrations were not significantly affected [1]. The study concluded that 'MY10 appears to be the most effective RPTPβ/ζ inhibitor with potential use in AUD' [1].

Binge-Drinking Reduction

Head-to-head

MY10 significantly reduced ethanol consumption (P=0.03); MY33-3 did not vs vehicle

Supports behavioral endpoint comparison in DID model

60 mg/kg p.o., day 4, C57BL/6 mice

Evidence Dimension	In vivo binge-like ethanol consumption reduction (4 h drinking session, day 4 of DID protocol)
Target Compound Data	MY10 (60 mg/kg, p.o.): significantly reduced ethanol consumption vs vehicle (P=0.03); reduced ethanol preference (P=0.014); reduced blood ethanol concentrations (P=0.046)
Comparator Or Baseline	MY33-3 (60 mg/kg, p.o.): no significant difference vs vehicle on day 4 ethanol consumption; blood ethanol concentrations not significantly affected
Quantified Difference	MY10 achieved statistically significant reductions on all three drinking endpoints on day 4; MY33-3 did not achieve significance versus vehicle on day 4 for any endpoint
Conditions	Male C57BL/6 mice; two-bottle choice DID protocol; 20% ethanol; n=12/group; compounds administered by oral gavage 1 h before drinking sessions on days 3 and 4

Why This Matters

For research groups studying alcohol consumption behavior, MY10 provides the only RPTPβ/ζ inhibitor with replicated efficacy across multiple drinking endpoints at 60 mg/kg—critical for minimizing animal usage and ensuring reproducible pharmacodynamic effects.

• [1] Fernández-Calle R, Vicente-Rodríguez M, Gramage E, Pita J, Pérez-García C, Zapico JM, de Pascual-Teresa B, Ramos A, Herradón G. Pharmacological inhibition of Receptor Protein Tyrosine Phosphatase β/ζ (PTPRZ1) modulates behavioral responses to ethanol. Neuropharmacology. 2018 Jul 15;137:86-95. doi: 10.1016/j.neuropharm.2018.04.027. (Results Section 3.1, Fig. 2a-g; Discussion lines 400-410.) View Source

RPTPβ/ζ Inhibitory Potency vs NAZ2329

MY10 inhibits RPTPβ/ζ (PTPRZ1) with an IC₅₀ of ~0.1 μM [1]. NAZ2329, another reported cell-permeable RPTPβ/ζ inhibitor, inhibits full-length hPTPRZ1 with an IC₅₀ of ~7.5 μM [2]. This represents an approximately 75-fold difference in potency favoring MY10. Although NAZ2329 shows improved potency against the isolated D1 domain (IC₅₀ ~1.1 μM), this still reflects an ~11-fold weaker inhibition than MY10's activity against the full phosphatase [2]. The substantially higher potency of MY10 translates to lower required concentrations for target engagement in cellular and in vivo assays, reducing the risk of off-target effects at supraphysiological compound exposures.

Potency vs NAZ2329

Cross-study

MY10 IC₅₀ ~0.1 µM vs NAZ2329 ~7.5 µM (full-length RPTPβ/ζ)

Supports target-engagement assay design context

Approximately 75-fold potency difference reported

Evidence Dimension	In vitro inhibitory potency against RPTPβ/ζ (PTPRZ1)
Target Compound Data	MY10: IC₅₀ ~0.1 μM (against full RPTPβ/ζ phosphatase)
Comparator Or Baseline	NAZ2329: IC₅₀ ~7.5 μM (against full-length hPTPRZ1); IC₅₀ ~1.1 μM (against PTPRZ1-D1 fragment)
Quantified Difference	~75-fold more potent vs full-length hPTPRZ1; ~11-fold more potent vs isolated D1 domain
Conditions	In vitro phosphatase activity assays using recombinant PTPRZ1; NAZ2329 data from Fujikawa et al., 2017 (Sci. Rep.); MY10 data from Fernández-Calle et al., 2018 (Neuropharmacology) and Pastor et al., 2018 (Eur. J. Med. Chem.)

Why This Matters

The 75-fold potency gap means MY10 can achieve equivalent target engagement at substantially lower concentrations, which is critical for maintaining selectivity windows in cellular assays where high concentrations of NAZ2329 would be required, increasing the probability of off-target activity including PTPRG inhibition.

• [1] Fernández-Calle R, Vicente-Rodríguez M, Gramage E, Pita J, Pérez-García C, Zapico JM, de Pascual-Teresa B, Ramos A, Herradón G. Pharmacological inhibition of Receptor Protein Tyrosine Phosphatase β/ζ (PTPRZ1) modulates behavioral responses to ethanol. Neuropharmacology. 2018 Jul 15;137:86-95. doi: 10.1016/j.neuropharm.2018.04.027. View Source
• [2] Fujikawa A, Sugawara H, Tanaka T, Matsumoto M, Fujita N, Kuboyama K, Suzuki R, Tanga N, Ogata S, Masumura Y, Noda M. Targeting PTPRZ inhibits stem cell-like properties and tumorigenicity in glioblastoma cells. Scientific Reports. 2017;7:6007. doi: 10.1038/s41598-017-05459-x. View Source

Blood-Brain Barrier Penetration

MY10 was specifically designed for CNS target engagement and its brain penetration has been quantitatively measured. Pharmacokinetic studies in mice demonstrated that 1 h after oral (intragastric) administration of 60 mg/kg MY10, the brain-to-plasma concentration ratio reached 3:1 [1][2]. This indicates active accumulation in CNS tissue rather than mere passive equilibration. In contrast, for NAZ2329, no comparable brain-to-plasma ratio has been reported in the peer-reviewed literature; its CNS penetration profile remains uncharacterized [3]. The documented 3:1 brain-to-plasma ratio of MY10 is fundamental to its in vivo efficacy in behavioral and neuropathological models, providing users with a verified CNS exposure benchmark that alternative RPTPβ/ζ inhibitors lack.

BBB Penetration

Reported

Brain-to-plasma ratio 3:1 at 1 h (60 mg/kg p.o., mice)

Supports CNS exposure-model interpretation

Comparator brain penetration uncharacterized

Evidence Dimension	Brain-to-plasma concentration ratio following oral administration
Target Compound Data	MY10: brain-to-plasma ratio = 3:1 at 1 h post 60 mg/kg intragastric administration in mice
Comparator Or Baseline	NAZ2329: no brain-to-plasma ratio data reported in primary literature; MY33-3: no quantitative brain-to-plasma ratio reported
Quantified Difference	MY10 provides a 3-fold brain enrichment over plasma; comparator brain penetration is uncharacterized
Conditions	Male mice; 60 mg/kg MY10 administered intragastrically; brain and plasma samples collected at 1 h post-dosing; pharmacokinetic data from Pastor et al., 2018 (Eur. J. Med. Chem.)

Why This Matters

For CNS-targeted research programs (alcohol use disorder, Alzheimer's disease, neuroinflammation), verified brain penetration is a non-negotiable prerequisite for in vivo studies; MY10 is the only RPTPβ/ζ inhibitor with published, quantitative brain-to-plasma ratio data, de-risking experimental design.

• [1] Fernández-Calle R, Vicente-Rodríguez M, Gramage E, Pita J, Pérez-García C, Zapico JM, de Pascual-Teresa B, Ramos A, Herradón G. Pharmacological inhibition of Receptor Protein Tyrosine Phosphatase β/ζ (PTPRZ1) modulates behavioral responses to ethanol. Neuropharmacology. 2018 Jul 15;137:86-95. doi: 10.1016/j.neuropharm.2018.04.027. (Methods Section 2.2: 'Pharmacokinetic studies in mice have shown that 1 h after oral administration the brain to plasma ratio is 3:1.') View Source
• [2] Pastor M, Zapico JM, Sánchez-Montero JM, de Pascual-Teresa B, Herradón G, Ramos A. Development of inhibitors of receptor protein tyrosine phosphatase β/ζ (PTPRZ1) as candidates for CNS disorders. European Journal of Medicinal Chemistry. 2018;144:668-681. doi: 10.1016/j.ejmech.2017.11.080. View Source
• [3] Fujikawa A, Sugawara H, Tanaka T, Matsumoto M, Fujita N, Kuboyama K, Suzuki R, Tanga N, Ogata S, Masumura Y, Noda M. Targeting PTPRZ inhibits stem cell-like properties and tumorigenicity in glioblastoma cells. Scientific Reports. 2017;7:6007. doi: 10.1038/s41598-017-05459-x. (No brain-to-plasma ratio data reported.) View Source

Amyloid-β & Neuroinflammation Reduction

In 8–10-month-old APP/PS1 transgenic mice, 14-day daily intragastric treatment with MY10 at 90 mg/kg significantly reduced both Aβ plaque count (one-way ANOVA: F(2,35)=4.977, P=0.0125) and Aβ % area (F(2,35)=4.995, P=0.0124) in the dorsal subiculum of the hippocampus compared to vehicle-treated controls [1]. A dose of 60 mg/kg MY10 did not achieve statistical significance for these endpoints, establishing a dose-response relationship [1]. Additionally, 90 mg/kg MY10 significantly decreased GFAP+ astrocyte numbers (P<0.0001) and Iba1+ microglial cell counts in a sex-dependent manner [1]. Proinflammatory markers Tnfa and Hmgb1 mRNA levels were also dose-dependently reduced [1]. No comparable in vivo Alzheimer's pathology data exist in the peer-reviewed literature for MY33-3 or NAZ2329, making MY10 the sole RPTPβ/ζ inhibitor with validated efficacy in an AD transgenic model.

Aβ & Neuroinflammation

Class-level

Significant Aβ plaque and gliosis reduction at 90 mg/kg in APP/PS1 mice

Supports amyloid pathology model endpoint review

Comparators lack published disease-model endpoint context

Evidence Dimension	Aβ plaque burden and gliosis reduction in transgenic Alzheimer's disease mouse model
Target Compound Data	MY10 (90 mg/kg, i.g., 14 days): significant reduction in Aβ count (P=0.0125) and Aβ % area (P=0.0124); significant reduction in GFAP+ astrocytes and Iba1+ microglia; decreased Tnfa and Hmgb1 mRNA
Comparator Or Baseline	MY33-3 and NAZ2329: no published data in APP/PS1 or any Alzheimer's disease model (class-level evidence gap)
Quantified Difference	MY10 is the only RPTPβ/ζ inhibitor with peer-reviewed, statistically significant Aβ plaque reduction data in a transgenic AD model; comparators lack any such evidence
Conditions	Male and female APP/PS1 transgenic mice aged 8–10 months; 60 and 90 mg/kg MY10 administered intragastrically daily for 14 days; dorsal subiculum of hippocampus analyzed by immunohistochemistry

Why This Matters

For research programs investigating RPTPβ/ζ in Alzheimer's disease or Aβ-related neuropathology, MY10 is currently the only inhibitor in its class with validated in vivo disease-modifying endpoint data, eliminating the risk of investing in an untested alternative.

• [1] Fontán-Baselga T, Galán-Llario M, Rodríguez-Zapata M, Gramage E, Vicente-Rodríguez M, Zapico JM, de Pascual-Teresa B, Herradón G. Pharmacological inhibition of receptor protein tyrosine phosphatase β/ζ decreases Aβ plaques and neuroinflammation in the hippocampus of APP/PS1 mice. Frontiers in Pharmacology. 2024 Dec 6;15:1506049. doi: 10.3389/fphar.2024.1506049. (Results Section 3.1; Fig. 1A-E.) View Source

Cross-Species Alcohol Consumption Reduction

MY10's efficacy in reducing alcohol consumption has been replicated across two rodent species using distinct behavioral paradigms. In male C57BL/6 mice, oral MY10 (60 mg/kg) significantly reduced binge-like ethanol consumption in the DID test [1]. In male Wistar rats, MY10 at 100 mg/kg (oral gavage, 3 days) significantly reduced alcohol consumption in the operant self-administration paradigm (P=0.040) [2]. In the DID-MSA (Multiple Scheduled Access) paradigm, the same rat study showed MY10 significantly reduced alcohol consumption (P=0.019) and alcohol preference (P=0.002) [2]. This cross-species reproducibility contrasts with MY33-3, which failed to achieve significant reduction versus vehicle in the mouse DID paradigm on day 4 [1], and for which no rat alcohol consumption data have been published. The independent replication across species and behavioral paradigms strengthens confidence in MY10's translational relevance for alcohol research.

Cross-Species Alcohol Reduction

Head-to-head

Significant effect in mice (DID) and rats (operant, DID-MSA); MY33-3/NAZ2329 lack rat data

Supports cross-species behavioral endpoint comparison

Reduces species-specific artifact probability

Evidence Dimension	Cross-species and cross-paradigm alcohol consumption reduction
Target Compound Data	MY10: Mouse DID - significant reduction day 4 (P=0.03); Rat operant self-administration - significant reduction (P=0.040); Rat DID-MSA - significant reduction (P=0.019) and preference (P=0.002)
Comparator Or Baseline	MY33-3: Mouse DID day 4 - not significant vs vehicle; no rat data published; NAZ2329: no alcohol consumption data published in any species
Quantified Difference	MY10 is the only RPTPβ/ζ inhibitor with statistically significant efficacy in both mice and rats across multiple alcohol consumption paradigms
Conditions	Mouse DID: 60 mg/kg p.o., n=12/group; Rat operant self-administration: 100 mg/kg p.o., 3 days; Rat DID-MSA: 100 mg/kg p.o.

Why This Matters

Cross-species efficacy replication is a standard benchmark in preclinical pharmacology that reduces the probability of species-specific artifacts; MY10 is uniquely positioned as the only RPTPβ/ζ inhibitor meeting this standard for alcohol-related research.

• [1] Fernández-Calle R, Vicente-Rodríguez M, Gramage E, Pita J, Pérez-García C, Zapico JM, de Pascual-Teresa B, Ramos A, Herradón G. Pharmacological inhibition of Receptor Protein Tyrosine Phosphatase β/ζ (PTPRZ1) modulates behavioral responses to ethanol. Neuropharmacology. 2018 Jul 15;137:86-95. doi: 10.1016/j.neuropharm.2018.04.027. View Source
• [2] Rodríguez-Zapata M, Gramage E, Zapico JM, de Pascual-Teresa B, Ramos A, Herradón G. Inhibition of Receptor Protein Tyrosine Phosphatase β/ζ Reduces Alcohol Intake in Rats. Alcoholism: Clinical and Experimental Research. 2020;44(5):1038-1047. doi: 10.1111/acer.14321. View Source

MY10 Optimal Research Applications

Selective RPTPβ/ζ Target Validation

When the experimental objective is to attribute a biological phenotype specifically to RPTPβ/ζ catalytic activity, MY10 should be selected over MY33-3. The documented absence of PTP-1B inhibition by MY10 [1], contrasted with MY33-3's PTP-1B IC₅₀ of ~0.7 μM [1], eliminates a known confounding variable in insulin, leptin, and metabolic signaling pathways. Researchers investigating RPTPβ/ζ function in metabolic-neuroinflammatory crosstalk should prioritize MY10 to maintain interpretable results.

CNS Behavioral Pharmacology with Verified Brain Exposure

For any study requiring CNS target engagement following systemic administration—including alcohol consumption, ethanol conditioned place preference, or neuroinflammatory behavior models—MY10 is the only RPTPβ/ζ inhibitor with a published quantitative brain-to-plasma ratio (3:1 at 1 h post 60 mg/kg p.o.) [1]. This verified CNS penetration underpins MY10's demonstrated efficacy in blocking ethanol reward and reducing binge-like drinking [1][2], making it the evidence-supported choice for neurobehavioral pharmacology.

Alzheimer's Disease & Aβ Pathology Research

MY10 is the only RPTPβ/ζ inhibitor with published efficacy data in a transgenic Alzheimer's disease model (APP/PS1 mice), where 90 mg/kg daily for 14 days significantly reduced Aβ plaque count and area, decreased astrogliosis and microgliosis, and downregulated Tnfa and Hmgb1 mRNA [1]. Research programs studying RPTPβ/ζ in the context of Aβ pathology, neuroinflammation, or glial responses in neurodegeneration should select MY10 as the only inhibitor with disease-modifying endpoint validation in this indication.

Cross-Species Alcohol Research

For translational alcohol research programs, MY10 provides the only RPTPβ/ζ inhibitor with independently replicated efficacy across mice (DID, 60 mg/kg) [1] and rats (operant self-administration and DID-MSA, 100 mg/kg) [2]. The cross-species consistency and multi-paradigm validation reduce the risk of species- or protocol-specific false positives, positioning MY10 as the standard tool compound for RPTPβ/ζ-targeted alcohol use disorder research.

Application

Selection Property

Validation Focus

Selective RPTPβ/ζ Target Validation

Absence of PTP-1B inhibition

Pathway-response interpretation without PTP-1B confound

CNS Behavioral Pharmacology

Verified brain-to-plasma ratio (3:1)

CNS exposure-model review for neurobehavioral endpoints

Alzheimer's & Aβ Pathology Research

Reported Aβ plaque reduction in APP/PS1 model

Amyloid pathology and gliosis endpoint review

Cross-Species Alcohol Research

Multi-species, multi-paradigm endpoint context

Reproducibility review across rodent models

• [1] Fernández-Calle R, Vicente-Rodríguez M, Gramage E, Pita J, Pérez-García C, Zapico JM, de Pascual-Teresa B, Ramos A, Herradón G. Pharmacological inhibition of Receptor Protein Tyrosine Phosphatase β/ζ (PTPRZ1) modulates behavioral responses to ethanol. Neuropharmacology. 2018 Jul 15;137:86-95. doi: 10.1016/j.neuropharm.2018.04.027. View Source
• [2] Rodríguez-Zapata M, Gramage E, Zapico JM, de Pascual-Teresa B, Ramos A, Herradón G. Inhibition of Receptor Protein Tyrosine Phosphatase β/ζ Reduces Alcohol Intake in Rats. Alcoholism: Clinical and Experimental Research. 2020;44(5):1038-1047. doi: 10.1111/acer.14321. View Source
• [3] Fontán-Baselga T, Galán-Llario M, Rodríguez-Zapata M, Gramage E, Vicente-Rodríguez M, Zapico JM, de Pascual-Teresa B, Herradón G. Pharmacological inhibition of receptor protein tyrosine phosphatase β/ζ decreases Aβ plaques and neuroinflammation in the hippocampus of APP/PS1 mice. Frontiers in Pharmacology. 2024 Dec 6;15:1506049. doi: 10.3389/fphar.2024.1506049. View Source